Chemistry of sulfate chloride perhydrates
Journal of Materials Chemistry Pub Date: DOI: 10.1039/A802463D
Abstract
The perhydrate 4Na2SO4NH4Cl2H2O2 (SSACP) crystallises in a channel like structure similar to that of 4Na2SO4NaCl2H2O2 (SSCP). Thermal desorption of the H2O2 from SSACP at temperatures 200C results in the formation of Na2SO4(III), (NH4)2SO4 and NaCl. SSACP can be regenerated from the deperhydrated powder by exposure to the vapour above a H2O2 solution. Although NH4Cl is not initially formed on heating SSACP, heating further to 300C results in an exchange reaction between the NaCl and (NH4)2SO4, and NH4Cl is desorbed from the sample. As expected, regeneration of the resulting powder [Na2SO4(III)] into SSACP does not occur when the powder is exposed to the vapour above a H2O2 solution.
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